molecular formula C23H23N3O6S2 B2776326 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate CAS No. 877637-73-5

6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate

Cat. No.: B2776326
CAS No.: 877637-73-5
M. Wt: 501.57
InChI Key: ANRPVRUMZONHAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C23H23N3O6S2 and its molecular weight is 501.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

6-(((4-Methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate is a compound that could be of interest in the field of chemical synthesis and reactions, particularly in the context of creating novel heterocyclic compounds. The literature reveals various methodologies and reactions involving similar structural motifs, such as the utilization of piperidine and related heterocycles for the synthesis of complex molecules. For instance, piperidine derivatives have been employed in the synthesis of glycosides and diverse glycosidic linkages, showcasing the versatility of these compounds in facilitating bond formations under mild conditions (Crich & Smith, 2001). Additionally, piperidine and its analogs have been integral in the creation of novel tricyclic heterocyclic compounds, demonstrating potential as anticancer agents (Hammam et al., 2003).

Anticancer Activity

Compounds with similar scaffolds have shown promise in preclinical studies for their anticancer activities. For example, novel fluoro-substituted benzo[b]pyran compounds have been synthesized and tested against lung cancer cell lines, showing significant anticancer activity at low concentrations compared to conventional drugs (Hammam et al., 2005). This highlights the potential of heterocyclic compounds, including those related to the specified chemical, in contributing to the development of new therapeutic agents.

Solid Form Selection for Pharmaceutical Development

The selection of solid forms, including polymorphs and hydrates, is critical in the pharmaceutical development of new compounds. A study on a zwitterionic pharmaceutical compound underscores the importance of solid-state characterization, salt screening, and stability assessments in selecting an appropriate form for further development. This process ensures the stability and manufacturability of the drug, which is essential for achieving therapeutic efficacy and patient safety (Kojima et al., 2008).

Antioxidant Properties

Research into the synthesis and evaluation of new pyrazolopyridine derivatives, including those with piperidine components, has demonstrated that some compounds exhibit promising antioxidant activities. These activities are essential in mitigating oxidative stress, which is implicated in various diseases, including cancer, neurodegeneration, and cardiovascular disorders. The ability to protect DNA from oxidative damage further underscores the therapeutic potential of these compounds (Gouda, 2012).

Properties

IUPAC Name

[6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O6S2/c1-16-9-10-24-23(25-16)33-15-18-13-20(27)21(14-31-18)32-22(28)17-5-7-19(8-6-17)34(29,30)26-11-3-2-4-12-26/h5-10,13-14H,2-4,11-12,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANRPVRUMZONHAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

501.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.